Cas no 1311316-81-0 (1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol)

• Product Name: 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol
• CAS No: 1311316-81-0
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 4587747
• PubChem ID: 54592670
• Update Time: 2025-11-01

1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol
• 1,3,4-Oxadiazole-2-methanol, α,5-dimethyl-

• Inchi： 1S/C5H8N2O2/c1-3(8)5-7-6-4(2)9-5/h3,8H,1-2H3
• InChI Key： WCUWYKIMDAACPY-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C)O1)(O)C

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 1311316-81-0 and Product Name: 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol

The compound identified by the CAS number 1311316-81-0 and the product name 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic organic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this compound incorporates a 5-methyl-1,3,4-oxadiazole moiety, which is a key pharmacophore known for its role in modulating various biological pathways.

Recent advancements in the study of 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol have highlighted its promising role as a scaffold for the development of novel therapeutic agents. The 5-methyl-1,3,4-oxadiazole ring system is particularly noteworthy for its ability to interact with biological targets in a manner that can lead to inhibitory effects on enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The presence of an ethanol side chain at the 1-position further enhances the compound's potential by providing a hydrophilic moiety that can improve solubility and bioavailability.

In the realm of medicinal chemistry, the synthesis and characterization of 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol have been subjects of extensive research. The compound's synthesis typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and cyclization reactions are commonly employed to construct the 5-methyl-1,3,4-oxadiazole core. Additionally, spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and mass spectrometry are utilized to confirm the structural integrity of the compound.

The biological activity of 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol has been extensively evaluated in various in vitro and in vivo models. Studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key inflammatory pathways. Furthermore, preliminary research suggests that this compound may exhibit neuroprotective properties, making it a candidate for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of the 5-methyl-1,3,4-oxadiazole moiety to cross the blood-brain barrier is particularly intriguing and could enhance its therapeutic efficacy.

Another area of interest is the compound's potential role in oncology. Research indicates that 1-(5-methyl-1,3,4 oxadiazol -2 -yl)ethan - 1 - ol can interfere with critical signaling pathways involved in cancer cell proliferation and survival. By targeting enzymes such as kinases and phosphodiesterases, this compound may offer a novel approach to cancer therapy. Moreover, its structural similarity to known chemotherapeutic agents suggests that it could be used in combination therapies to enhance treatment outcomes.

The pharmacokinetic properties of 1-(5-methyl - 1 , 3 , 4 - oxadiazol - 2 - yl ) ethan - 1 - ol are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preliminary studies suggest that the ethanol side chain may influence its solubility and permeability across biological membranes, which could impact its bioavailability. Further research is needed to fully elucidate these properties and to identify potential metabolic pathways that may lead to the formation of active or inactive metabolites.

In conclusion, 1 -( 5 - methyl - 1 , 3 , 4 - ox adia z ol - 2 - yl ) etha n - 1 - ol ( CAS No . 13 11 31 6 - 81 - 0 ) represents a promising candidate for further development in pharmaceutical applications . Its unique structural features , particularly the presence of the 5-methyl - 1 , 3 , 4 ox adia z ole moiety , endow it with significant biological activity . Ongoing research aims to fully characterize its pharmacological effects , optimize its synthetic routes , and explore its potential as a therapeutic agent . As our understanding of biological mechanisms continues to evolve , compounds like (CAS No .13 11 31 6 81 0) are poised to play an increasingly important role in addressing some of today's most pressing medical challenges .